Cas no 629165-42-0 (Benzenamine, 4-(4-bromo-3-nitrophenoxy)-)
629165-42-0 structure
Product Name:Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
CAS No:629165-42-0
MF:C12H9BrN2O3
MW:309.115462064743
CID:1641804
Update Time:2024-09-12
Benzenamine, 4-(4-bromo-3-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
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- Inchi: 1S/C12H9BrN2O3/c13-11-6-5-10(7-12(11)15(16)17)18-9-3-1-8(14)2-4-9/h1-7H,14H2
- InChI Key: XZZQGXCJKULNKZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(OC2=CC=C(Br)C([N+]([O-])=O)=C2)C=C1
Computed Properties
- Exact Mass: 307.97967
Experimental Properties
- Density: 1.624±0.06 g/cm3(Predicted)
- Boiling Point: 399.9±37.0 °C(Predicted)
- PSA: 78.39
- pka: 4.44±0.10(Predicted)
Benzenamine, 4-(4-bromo-3-nitrophenoxy)- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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